Cas no 59759-95-4 (Pentanoic acid,2-amino-3,4,4-trimethyl-)

• Product Name: Pentanoic acid,2-amino-3,4,4-trimethyl-
• CAS No: 59759-95-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 384251
• PubChem ID: 314104
• Update Time: 2025-04-19

Pentanoic acid,2-amino-3,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-amino-3,4,4-trimethyl-
• DTXSID50310707
• 59759-95-4
• NSC230432
• NSC-230432

• Inchi： 1S/C8H17NO2/c1-5(8(2,3)4)6(9)7(10)11/h5-6H,9H2,1-4H3,(H,10,11)
• InChI Key： VSVANDHBXJEGCX-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 247.2°C at 760 mmHg
• Flash Point: 103.3°C
• Refractive Index: 1.464
• PSA: 63.32